Cas no 1203258-07-4 (4-4-(furan-2-carbonyl)piperazin-1-yl-6-phenylpyrimidine)

• Product Name: 4-4-(furan-2-carbonyl)piperazin-1-yl-6-phenylpyrimidine
• CAS No: 1203258-07-4
• MF: C₁₉H₁₈N₄O₂
• MW: 334.371823787689
• CID: 5814327
• PubChem ID: 45503470
• Update Time: 2025-06-09

4-4-(furan-2-carbonyl)piperazin-1-yl-6-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(furan-2-carbonyl)piperazin-1-yl-6-phenylpyrimidine
• furan-2-yl-[4-(6-phenylpyrimidin-4-yl)piperazin-1-yl]methanone
• furan-2-yl(4-(6-phenylpyrimidin-4-yl)piperazin-1-yl)methanone
• AKOS024517462
• SR-01000924563-1
• 4-[4-(furan-2-carbonyl)piperazin-1-yl]-6-phenylpyrimidine
• 1203258-07-4
• CCG-309656
• F5759-0148
• SR-01000924563
• VU0519518-1

• Inchi： 1S/C19H18N4O2/c24-19(17-7-4-12-25-17)23-10-8-22(9-11-23)18-13-16(20-14-21-18)15-5-2-1-3-6-15/h1-7,12-14H,8-11H2
• InChI Key： OMAVSMZDHRWMIJ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CCN(C2C=C(C3C=CC=CC=3)N=CN=2)CC1

Computed Properties

• Exact Mass: 334.14297583g/mol
• Monoisotopic Mass: 334.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.5Ų

Additional information on 4-4-(furan-2-carbonyl)piperazin-1-yl-6-phenylpyrimidine

Chemical Profile of 4-4-(furan-2-carbonyl)piperazin-1-yl-6-phenylpyrimidine (CAS No: 1203258-07-4)

4-4-(furan-2-carbonyl)piperazin-1-yl-6-phenylpyrimidine, identified by its CAS number 1203258-07-4, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule combines a piperazine ring with a pyrimidine core, both of which are well-documented scaffolds in medicinal chemistry. The presence of a furan-2-carbonyl moiety introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery.

The structure of 4-4-(furan-2-carbonyl)piperazin-1-yl-6-phenylpyrimidine is particularly intriguing due to its potential bioactivity. Piperazine derivatives are widely recognized for their role in various therapeutic areas, including antipsychotics, antihistamines, and antifungals. The pyrimidine ring, on the other hand, is a common component in nucleoside analogs and anticancer agents. The combination of these two motifs suggests that this compound may exhibit multiple pharmacological activities.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological potential. Molecular docking studies have been employed to predict the binding interactions of 4-4-(furan-2-carbonyl)piperazin-1-yl-6-phenylpyrimidine with various biological targets. These studies indicate that the compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for therapeutic intervention in chronic inflammatory diseases.

In addition to its theoretical potential, experimental studies have begun to validate these predictions. In vitro assays have shown that 4-4-(furan-2-carbonyl)piperazin-1-yl-6-phenylpyrimidine exhibits inhibitory activity against certain kinases, which are key players in cancer signaling pathways. This aligns with the growing interest in kinase inhibitors as therapeutic agents. Furthermore, preliminary toxicity studies suggest that the compound is well-tolerated at moderate doses, although further research is needed to fully assess its safety profile.

The synthesis of 4-4-(furan-2-carbonyl)piperazin-1-yl-6-phenylpyrimidine presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Recent innovations in synthetic methodologies have made it possible to streamline these processes, reducing both time and cost. Advances in catalytic techniques have also enabled the introduction of functional groups with greater precision, enhancing the overall quality of the final product.

The pharmaceutical industry is increasingly focused on developing small molecules that can modulate biological pathways with high specificity. 4-(furan)-carbonylpiperazine derivatives have emerged as a particularly promising class of compounds due to their ability to interact with biological targets in a selective manner. The phenyl group in 6-phenoypyrimidinone derivatives further enhances this selectivity by influencing electronic properties and steric hindrance.

One area of particular interest is the use of pyrimidine-piperazine hybrids in the treatment of neurological disorders. These compounds have shown promise in preclinical models for conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of 4-(furan)-carbonylpiperazine derivatives make them attractive candidates for further investigation in this field.

Another emerging application is in the realm of antiviral therapy. The ability of 6-phenoypyrimidinone derivatives to interfere with viral replication has been demonstrated in several models. This includes both DNA viruses and RNA viruses, suggesting broad applicability. The presence of the furan moiety may contribute to enhanced binding affinity by forming specific hydrogen bonds or other interactions within viral proteins.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Computational modeling plays a crucial role in this process by providing insights into molecular interactions at an atomic level. Tools such as molecular dynamics simulations and quantum mechanical calculations have become indispensable for predicting the behavior of complex molecules like 4-(furan)-carbonylpiperazine derivatives.

As research continues to uncover new biological functions and pathways, the demand for structurally diverse compounds like 6-phenoypyrimidinone derivatives will only grow. The pharmaceutical industry must remain agile and innovative to meet these challenges effectively. By leveraging cutting-edge technologies and fostering collaborative research efforts, significant advancements can be achieved.

In conclusion,4-(furan)-carbonylpiperazine derivatives, exemplified by CAS No: 1203258 - 07 - 4, represent a compelling class of compounds with diverse potential applications. Their unique structural features make them valuable tools for drug discovery and development across multiple therapeutic areas. As our understanding of biological systems continues to expand,these molecules will undoubtedly play an increasingly important role in addressing unmet medical needs.